Cas no 1250245-93-2 ((2,4-Dimethylphenyl)(thiophen-3-yl)methanol)

• Product Name: (2,4-Dimethylphenyl)(thiophen-3-yl)methanol
• CAS No: 1250245-93-2
• MF: C₁₃H₁₄OS
• MW: 218.314662456512
• MDL: MFCD07775550
• CID: 5167840
• Update Time: 2026-03-04

(2,4-Dimethylphenyl)(thiophen-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2,4-Dimethylphenyl)(thiophen-3-yl)methanol
• 2,4-Dimethylphenyl-(3-thienyl)methanol
• 3-Thiophenemethanol, α-(2,4-dimethylphenyl)-

• MDL： MFCD07775550
• Inchi： 1S/C13H14OS/c1-9-3-4-12(10(2)7-9)13(14)11-5-6-15-8-11/h3-8,13-14H,1-2H3
• InChI Key： OLZHGYRWFTUSSW-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C1C=CC(C)=CC=1C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• XLogP3: 3.1
• Topological Polar Surface Area: 48.5

Additional information on (2,4-Dimethylphenyl)(thiophen-3-yl)methanol

Comprehensive Overview of (2,4-Dimethylphenyl)(thiophen-3-yl)methanol (CAS No. 1250245-93-2)

(2,4-Dimethylphenyl)(thiophen-3-yl)methanol, identified by its CAS No. 1250245-93-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound features a unique molecular structure combining a thiophene ring and a dimethylphenyl group, which contributes to its versatile applications. Researchers are particularly interested in its potential as a building block for drug discovery and functional materials, aligning with current trends in green chemistry and sustainable synthesis.

The compound's synthetic pathway often involves Grignard reactions or catalytic cross-coupling, methods widely discussed in organic chemistry forums. Its thiophene moiety is notable for enhancing electron delocalization, making it relevant for optoelectronic applications—a hot topic in renewable energy research. Users frequently search for "thiophene derivatives uses" or "CAS 1250245-93-2 solubility," reflecting demand for practical data. Studies suggest its hydroxyl group enables further functionalization, a key advantage for medicinal chemistry projects targeting kinase inhibitors.

In the context of AI-driven drug design, (2,4-Dimethylphenyl)(thiophen-3-yl)methanol serves as a valuable scaffold due to its balanced lipophilicity and hydrogen-bonding capacity. These properties are critical for optimizing bioavailability, a recurring theme in pharmacokinetic studies. Analytical techniques like HPLC and NMR are essential for characterizing its purity, as queried in "CAS 1250245-93-2 analysis methods." The compound's stability under various pH conditions also makes it suitable for formulation development.

Environmental considerations are increasingly shaping chemical research. (2,4-Dimethylphenyl)(thiophen-3-yl)methanol has been evaluated for biodegradability in line with OECD guidelines, addressing concerns about persistent organic pollutants. This aligns with searches for "eco-friendly synthetic intermediates." Its low aquatic toxicity further enhances its appeal for industrial applications requiring regulatory compliance.

From a commercial perspective, suppliers emphasize the compound's role in high-value chemical production. Patent databases reveal its inclusion in OLED materials and agrochemical formulations, responding to queries like "thiophene alcohol suppliers." Proper storage conditions (e.g., inert atmosphere) are often highlighted to maintain its chemical integrity, a practical concern for laboratory users.

Ongoing research explores structure-activity relationships of this compound, particularly its steric effects on biological targets. Computational models predict its potential in allosteric modulation, a trending subtopic in drug development circles. As interest grows in heterocyclic chemistry, CAS 1250245-93-2 remains a focal point for innovation across multiple scientific disciplines.